5-(4-(2-fluorophenyl)piperazine-1-carbonyl)-N-(pyridin-3-ylmethyl)furan-2-sulfonamide

• IUPAC Name: 5-[4-(2-fluorophenyl)piperazine-1-carbonyl]-N-(pyridin-3-ylmethyl)furan-2-sulfonamide
• InChI: InChI=1S/C21H21FN4O4S/c22-17-5-1-2-6-18(17)25-10-12-26(13-11-25)21(27)19-7-8-20(30-19)31(28,29)24-15-16-4-3-9-23-14-16/h1-9,14,24H,10-13,15H2
• InChI Key: JQXLTMARCDHEJY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC=C(O3)S(=O)(=O)NCC4=CN=CC=C4
• Molecular Formula: C21H21FN4O4S
• Molecular Weight: 444.5 g/mol

Description

5-(4-(2-fluorophenyl)piperazine-1-carbonyl)-N-(pyridin-3-ylmethyl)furan-2-sulfonamide is a useful research compound. Its molecular formula is C21H21FN4O4S and its molecular weight is 444.48. The purity is usually 95%.
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Scientific Research Applications

Sulfonamides and piperazine derivatives are notable for their broad applications in medicinal chemistry, including their roles in treating various conditions and diseases. The compound "5-(4-(2-fluorophenyl)piperazine-1-carbonyl)-N-(pyridin-3-ylmethyl)furan-2-sulfonamide" embodies characteristics of both sulfonamides and piperazine, suggesting its potential in scientific research and pharmaceutical applications.

Role of Sulfonamides in Drug Discovery and Therapeutics

Sulfonamides are a class of compounds known for their presence in many clinically used drugs, including diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, antipsychotics, and COX-2 inhibitors. Novel drugs, such as apricoxib and pazopanib, also incorporate sulfonamide groups, showing significant antitumor activity. The versatility of sulfonamides, evidenced by their application in antiglaucoma agents and antitumor agents, underscores their importance in drug development and the potential for new therapeutic agents incorporating the sulfonamide motif (Carta, Scozzafava, & Supuran, 2012).

Piperazine Derivatives in Pharmacology

Piperazine, a nitrogen-containing heterocycle, is integral to many drugs with varied therapeutic uses, such as antipsychotic, antidepressant, anticancer, and antiviral agents. The structural flexibility of piperazine allows for modifications that lead to significant differences in medicinal potential. This adaptability is crucial for the discovery of new pharmacological agents, suggesting that derivatives of piperazine, like the compound , may offer diverse therapeutic applications (Rathi, Syed, Shin, & Patel, 2016).

Environmental and Health Impacts

While the focus is on the positive scientific applications of sulfonamides and piperazine derivatives, it is also crucial to consider their environmental and health impacts. Sulfonamides, being widely used as anti-infectives, have been detected in the environment, primarily due to agricultural activities. Their presence has been associated with alterations in microbial populations, potentially posing hazards to human health. This underscores the importance of evaluating the environmental and health impacts of new sulfonamide derivatives (Baran, Adamek, Ziemiańska, & Sobczak, 2011).